2-(4-(Hydroxymethyl)phenoxy)ethanol

• IUPAC Name: 2-[4-(hydroxymethyl)phenoxy]ethanol
• InChI: InChI=1S/C9H12O3/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4,10-11H,5-7H2
• InChI Key: HICCZTUIGGIKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)OCCO
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• CAS No.: 102196-18-9

Description

2-(4-(Hydroxymethyl)phenoxy)ethanol is an organic compound with the molecular formula C9H12O3. It is characterized by the presence of a phenoxy group substituted with a hydroxymethyl group and an ethanol moiety. This compound is often used as an intermediate in the synthesis of various chemicals and pharmaceuticals due to its versatile reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-(Hydroxymethyl)phenoxy)ethanol typically involves the reaction of 4-hydroxybenzyl alcohol with ethylene oxide under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 4-hydroxybenzyl alcohol attacks the ethylene oxide, resulting in the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, ensuring high yield and purity of the product. The use of catalysts, such as potassium hydroxide, can further enhance the reaction efficiency.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding aldehydes or carboxylic acids. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: The compound can be reduced to form 2-(4-(Hydroxymethyl)phenoxy)ethane using reducing agents like lithium aluminum hydride.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxyl group can be replaced by other functional groups, such as halides or amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Thionyl chloride for converting hydroxyl groups to chlorides.

Major Products Formed:

Oxidation: 4-(Formyl)phenoxyethanol or 4-(Carboxy)phenoxyethanol.

Reduction: 2-(4-(Hydroxymethyl)phenoxy)ethane.

Substitution: 2-(4-(Chloromethyl)phenoxy)ethanol.

Scientific Research Applications

2-(4-(Hydroxymethyl)phenoxy)ethanol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: The compound is utilized in the study of enzyme kinetics and as a substrate in biochemical assays.

Medicine: It serves as a building block for the development of pharmaceutical agents, particularly those targeting metabolic and inflammatory pathways.

Industry: It is employed in the production of specialty chemicals, including surfactants and plasticizers.

Mechanism of Action

The mechanism of action of 2-(4-(Hydroxymethyl)phenoxy)ethanol involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxymethyl group can form hydrogen bonds with active sites of enzymes, modulating their activity. Additionally, the phenoxy group can engage in π-π interactions with aromatic residues in proteins, influencing their conformation and function.

Comparison with Similar Compounds

Phenoxyethanol: Similar in structure but lacks the hydroxymethyl group.

4-(Hydroxymethyl)phenol: Contains the hydroxymethyl group but lacks the ethanol moiety.

2-Phenoxyethanol: Similar structure but without the hydroxymethyl substitution.

Uniqueness: 2-(4-(Hydroxymethyl)phenoxy)ethanol is unique due to the presence of both the hydroxymethyl and ethanol groups, which confer distinct reactivity and interaction profiles. This dual functionality allows for a broader range of chemical transformations and applications compared to its analogs.